2-(2,4-Dimethoxyphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(2,4-dimethoxyphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C13H13NO3/c1-16-10-3-4-11(13(8-10)17-2)12-7-9(15)5-6-14-12/h3-8H,1-2H3,(H,14,15)
• InChI Key: FYRJXIRMIZPVSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=O)C=CN2)OC
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID70692638
• Molecular Weight: 231.25 g/mol
• CAS RN: 1261938-62-8

Description

2-(2,4-Dimethoxyphenyl)-4-hydroxypyridine, 95% (2,4-DMPH) is an organic compound belonging to the class of pyridines. It is a colorless, crystalline solid at room temperature and is soluble in water and ethanol. 2,4-DMPH has been used in a variety of scientific research applications and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

2-(2,4-Dimethoxyphenyl)-4-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a ligand for metal-catalyzed reactions, as a reagent in organic synthesis, and as a starting material for the synthesis of other compounds. It has also been used in the synthesis of pharmaceuticals, dyes, and agrochemicals.

Mechanism of Action

2-(2,4-Dimethoxyphenyl)-4-hydroxypyridine, 95% acts as a proton donor and electron acceptor in the presence of a metal catalyst. It is believed to donate electrons to the metal catalyst and accept electrons from the substrate, resulting in the formation of a new bond between the substrate and the metal catalyst.
Biochemical and Physiological Effects
2-(2,4-Dimethoxyphenyl)-4-hydroxypyridine, 95% has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been shown to inhibit the activity of enzymes involved in the metabolism of lipids, such as lipoxygenases. In addition, 2-(2,4-Dimethoxyphenyl)-4-hydroxypyridine, 95% has been shown to inhibit the activity of enzymes involved in the metabolism of proteins, such as proteases.

Advantages and Limitations for Lab Experiments

2-(2,4-Dimethoxyphenyl)-4-hydroxypyridine, 95% has several advantages for use in lab experiments. It is relatively inexpensive, easy to handle, and has a high solubility in water and ethanol. Additionally, it is a stable compound and is not easily oxidized or degraded. On the other hand, it is not very soluble in organic solvents, making it difficult to use in certain reactions. Additionally, it is not very soluble in lipids, making it difficult to use in certain biochemical and physiological experiments.

Future Directions

There are several potential future directions for research on 2-(2,4-Dimethoxyphenyl)-4-hydroxypyridine, 95%. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in drug synthesis and agrochemical synthesis. Additionally, further studies could be conducted to investigate its use as a ligand for metal-catalyzed reactions and its potential applications in the synthesis of pharmaceuticals and dyes. Finally, further studies could be conducted to investigate its potential use in the synthesis of other compounds, such as polymers and polysaccharides.

Synthesis Methods

2-(2,4-Dimethoxyphenyl)-4-hydroxypyridine, 95% can be prepared through a variety of synthetic routes. One method is the reaction of 2,4-dimethoxyphenylacetonitrile and hydroxylamine hydrochloride in methanol, followed by reaction with sodium hydroxide and subsequent purification by recrystallization. Another method involves the reaction of 2,4-dimethoxyphenylacetic acid and hydroxylamine hydrochloride in methanol, followed by reaction with sodium hydroxide and subsequent purification by recrystallization.